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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the synthesis and applications of 2D
manganese carbides (MXenes), a burgeoning class of two-dimensional materials. It includes
detailed experimental protocols for their synthesis and use in energy storage and cancer
therapy, alongside quantitative performance data and visual representations of key processes.

Synthesis of 2D Manganese Carbide (Mn-based
MXene)

The synthesis of 2D manganese carbide, specifically Mn2CTx, typically involves a two-step
process: the creation of a manganese-containing MAX phase precursor, followed by the
selective etching of the 'A’ layer to yield the 2D MXene.

Synthesis of Mnh-based MAX Phase Precursor

While the synthesis of a pure Mn-Al-C MAX phase is challenging, manganese can be
incorporated into other MAX phase structures, such as (Cr,Mn)2AIC. The following protocol is
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adapted from the synthesis of such Mn-containing MAX phases.
Experimental Protocol: Synthesis of (Cri-xMnx)2AIC MAX Phase

Materials:

Chromium (Cr) powder

Manganese (Mn) powder

Aluminum (Al) powder

Carbon (C) powder (graphite)

Argon gas (high purity)

Equipment:

e Arc furnace

 Ball mill (optional, for powder homogenization)
o X-ray diffractometer (XRD) for phase analysis

e Scanning electron microscope (SEM) with energy-dispersive X-ray spectroscopy (EDS) for
morphological and compositional analysis

Procedure:

Powder Preparation: Stoichiometric amounts of Cr, Mn, Al, and C powders are weighed
according to the desired composition (e.g., for (Cro.esMno.os)2AIC).

e Homogenization: The powders are thoroughly mixed, for example by ball milling, to ensure a
homogeneous mixture.

o Arc Melting: The mixed powder is pressed into a pellet and placed in a water-cooled copper
hearth of an arc furnace.

e The chamber is evacuated to a high vacuum and then backfilled with high-purity argon gas.
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e The pellet is melted using an electric arc. To ensure homogeneity, the resulting ingot is
flipped and re-melted multiple times.

o Characterization: The synthesized bulk material is characterized by XRD to confirm the
formation of the desired MAX phase and to identify any secondary phases. SEM and EDS
are used to analyze the microstructure and elemental composition.

Synthesis of Mn2CTx MXene via Selective Etching

The following protocol details the synthesis of Mn2CTx from a MnsGaC precursor, a notable
example of a 3d-transition metal-based MXene.

Experimental Protocol: Synthesis of Mn2CTx MXene from MnzGaC

Materials:

MnsGaC bulk material (precursor)

Hydrofluoric acid (HF, 49 wt%)

Deionized (DI) water

Argon gas

Equipment:

Teflon-lined autoclave

Centrifuge

Freeze-dryer

Fume hood

Procedure:

e Etching: 1 g of MnsGaC powder is slowly added to 20 mL of 49 wt% HF solution in a Teflon-
lined autoclave.
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e The mixture is stirred at room temperature for 72 hours. Caution: Hydrofluoric acid is
extremely corrosive and toxic. All work must be performed in a well-ventilated fume hood
with appropriate personal protective equipment.

o Washing: After etching, the suspension is repeatedly washed with DI water and centrifuged
at 3500 rpm for 1 minute per cycle until the pH of the supernatant is neutral (pH = 6).

o Delamination: The resulting sediment is redispersed in DI water and sonicated under an
argon atmosphere in an ice bath.

e The delaminated MXene nanosheets are collected by centrifugation.

e Drying: The final product, Mn2CTx nanosheets, is obtained by freeze-drying the collected
material.

Workflow for the Synthesis of Mn2CTx MXene

MXene Synthesis ‘

Etching with HF ‘%’ Washing & Centrifugation }—V’ Sonication & Delamination ‘—»’ Freeze-Drying }

Mn2CTx

Click to download full resolution via product page

Caption: A flowchart illustrating the top-down synthesis of Mn2CTx MXene from its MnsGaC
MAX phase precursor.

Applications of 2D Manganese Carbides

Manganese carbide MXenes have shown promise in several fields, most notably in energy
storage as anode materials for lithium-ion batteries and in biomedical applications for cancer
therapy.

Energy Storage: Lithium-lon Battery Anode
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Mn2CTx nanosheets have been investigated as a high-capacity anode material for lithium-ion
batteries.

Experimental Protocol: Fabrication and Testing of a Mn2CTx Anode
Materials:

e Mn2CTx nanosheets (active material)

e Super P carbon black (conductive additive)

e Polyvinylidene fluoride (PVDF) binder

e N-methyl-2-pyrrolidone (NMP) solvent

o Copper foil (current collector)

 Lithium metal foil (counter and reference electrode)

o Electrolyte (e.g., 1 M LiPFe in a mixture of ethylene carbonate (EC) and dimethyl carbonate
(DMC))

o Celgard separator

Equipment:

Slurry mixer

Doctor blade coater

Vacuum oven

Coin cell crimper

Battery testing system

Procedure:
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» Electrode Slurry Preparation: A slurry is prepared by mixing the Mn2CTx active material,
Super P carbon black, and PVDF binder in a weight ratio of 8:1:1 in NMP solvent.

e Coating: The slurry is uniformly coated onto a copper foil current collector using a doctor
blade.

» Drying: The coated electrode is dried in a vacuum oven at 120°C for 12 hours to remove the
solvent.

o Cell Assembly: Coin cells (e.g., CR2032) are assembled in an argon-filled glovebox. The
Mn2CTx electrode serves as the working electrode, with lithium metal foil as the counter and
reference electrode, separated by a Celgard membrane. The electrolyte is added to saturate
the components.

o Electrochemical Testing: The assembled coin cells are tested using a battery testing system.

o Galvanostatic Charge-Discharge (GCD): Cycling performance, specific capacity, and
Coulombic efficiency are evaluated by charging and discharging the cells at various
current densities (C-rates).

o Cyclic Voltammetry (CV): The electrochemical reactions and kinetics are studied by
scanning the voltage at different rates.

o Electrochemical Impedance Spectroscopy (EIS): The charge transfer resistance and ion
diffusion are analyzed.

Quantitative Data: Performance of d-Mn2CTx Anode in Lithium-lon Battery

Parameter Value Conditions
Initial Discharge Capacity ~1200 mAh g1 0.1C
Initial Charge Capacity ~800 mAh g1 01C
Stable Storage Capacity 764.7 mAh g1t 05C
Capacity Retention High stability over 100 cycles 05C
Rate Capability ~400 mAh g1t 20C
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Workflow for Li-lon Battery Fabrication and Testing

Electrochemical Testing
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Caption: A workflow diagram for the fabrication and electrochemical characterization of a
Mn2CTx-based lithium-ion battery anode.

Biomedical Applications: Cancer Therapy

Manganese-functionalized MXenes have been developed as theranostic agents for magnetic
resonance imaging (MRI)-guided synergistic photothermal and chemodynamic cancer therapy.
While not a pure manganese carbide, this application highlights the potential of incorporating
manganese into MXene structures for biomedical purposes.

Experimental Protocol: Synthesis and Application of Mn-TisC2@PEG for Cancer Therapy[1]
Materials:

e TizC2Tx MXene nanosheets

o Manganese(ll) chloride (MnClz2)

o Polyethylene glycol (PEG)
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Phosphate-buffered saline (PBS)

4T1 breast cancer cells

Balb/c mice

Equipment:

Ultrasonicator

Near-infrared (NIR) laser (808 nm)

Infrared (IR) thermal imager

Magnetic Resonance Imaging (MRI) scanner

Fluorescence microscope

Procedure:

Synthesis of Mn-TiszCz: A dispersion of MnClz (2 mg/mL) is slowly mixed with a dispersion of
TizC2Tx nanosheets (2 mg/mL) to allow for the bonding of Mn2* ions to the MXene surface.

PEGylation: The Mn-TisC2 nanosheets are then modified with PEG to enhance
biocompatibility and stability, forming Mn-TisC2@PEG.

In Vitro Photothermal Performance:

o Dispersions of Mn-TisC2@PEG at various concentrations in PBS are irradiated with an
808 nm NIR laser (1.5 W/cm?2).

o The temperature changes are monitored using an IR thermal imager.

In Vitro Cellular Studies:

o 4T1 cancer cells are incubated with Mn-TisC2@PEG.

o To assess photothermal therapy (PTT), the cells are irradiated with the NIR laser, and cell
viability is determined.
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o To assess chemodynamic therapy (CDT), the generation of hydroxyl radicals (*OH) from
the reaction of Mn2* with endogenous H20:2 is measured using a fluorescent probe (e.g.,
DCFH-DA).

e In Vivo Antitumor Efficacy:

[¢]

4T1 tumor-bearing mice are intravenously injected with Mn-TisC2@PEG.

MRI is performed to visualize the accumulation of the nanosheets at the tumor site (T1-

[¢]

weighted imaging).

[e]

The tumor region is irradiated with the 808 nm NIR laser.

Tumor growth is monitored over time to evaluate the therapeutic efficacy of the combined
PTT and CDT.

[e]

Quantitative Data: In Vivo Antitumor Efficacy of Mn-TisC2@PEG[1]

Treatment Group Tumor Growth Inhibition Observations

PBS + Laser Minimal

TisC2@PEG + Laser Moderate PTT effect observed
Mn-TisC2@PEG (no laser) Partial CDT effect observed

Synergistic effect of PTT and

Mn-TizC2@PEG + Laser Complete tumor eradication -

Signaling Pathway for Synergistic Cancer Therapy
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Caption: A diagram illustrating the synergistic photothermal and chemodynamic therapy
mechanism of Mn-functionalized MXene.

Concluding Remarks
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2D manganese carbides and manganese-functionalized MXenes represent a promising
frontier in materials science with significant potential in energy storage and nanomedicine. The
protocols and data presented herein provide a foundational guide for researchers entering this
exciting field. Further research is warranted to explore the full range of synthetic possibilities for
manganese-based MXenes and to elucidate their performance in a broader spectrum of
applications, including electrocatalysis and other biomedical modalities. The development of
scalable and environmentally benign synthesis methods will be crucial for the future
commercialization of these advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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